Cas no 2137618-84-7 (4H-1,2,4-Triazole-3-carboxylic acid, 4-butyl-)

• Product Name: 4H-1,2,4-Triazole-3-carboxylic acid, 4-butyl-
• CAS No: 2137618-84-7
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 5287068
• Update Time: 2025-10-29

4H-1,2,4-Triazole-3-carboxylic acid, 4-butyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole-3-carboxylic acid, 4-butyl-

• Inchi： 1S/C7H11N3O2/c1-2-3-4-10-5-8-9-6(10)7(11)12/h5H,2-4H2,1H3,(H,11,12)
• InChI Key： WKTMVNQEVOOHBD-UHFFFAOYSA-N
• SMILES： N1=CN(CCCC)C(C(O)=O)=N1

Additional information on 4H-1,2,4-Triazole-3-carboxylic acid, 4-butyl-

4H-1,2,4-Triazole-3-carboxylic acid, 4-butyl - A Comprehensive Overview

The compound 4H-1,2,4-triazole-3-carboxylic acid, 4-butyl (CAS No. 2137618-84-7) is a significant organic compound with a diverse range of applications in various scientific and industrial fields. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds containing three nitrogen atoms in the ring structure. The presence of the carboxylic acid group and the butyl substituent at the 4-position of the triazole ring imparts unique chemical and physical properties to this molecule.

Structural Analysis and Synthesis

The molecular structure of 4H-1,2,4-triazole-3-carboxylic acid, 4-butyl is characterized by a five-membered aromatic ring with three nitrogen atoms at positions 1, 2, and 4. The carboxylic acid group (-COOH) is attached at position 3 of the triazole ring, while a butyl group (-CH₂CH₂CH₂CH₃) is attached at position 4. This substitution pattern significantly influences the compound's reactivity and stability.

The synthesis of 4H-1,2,4-triazole-3-carboxylic acid, 4-butyl typically involves multi-step reactions. One common approach is the nucleophilic substitution or condensation reactions involving appropriate precursors such as aldehydes or ketones with nitrogen-containing compounds like hydrazines or hydroxylamine derivatives. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for producing this compound with high purity.

Chemical Properties and Reactivity

4H-1,2,4-triazole-3-carboxylic acid, 4-butyl exhibits several notable chemical properties due to its functional groups. The carboxylic acid group imparts acidic characteristics to the molecule, making it suitable for various reactions such as esterification or amidation. The triazole ring itself is known for its stability under harsh conditions and its ability to act as a ligand in coordination chemistry.

The butyl substituent at position 4 introduces hydrophobicity into the molecule while maintaining its solubility in organic solvents. This balance between hydrophilic and hydrophobic groups makes CAS No. 2137618-84-7 versatile for use in different chemical environments.

Recent studies have explored the reactivity of CAS No. 2137618-84-7 under various reaction conditions. For instance, researchers have investigated its role as a building block in medicinal chemistry for designing bioactive molecules with potential therapeutic applications.

Applications in Science and Industry

Due to its unique properties, CAS No. 2137618-84-7 finds applications across multiple domains:

• Molecular Biology: The compound is used as a ligand in metalloproteomics studies to study protein-ligand interactions.
• Material Science: It serves as a precursor for synthesizing advanced materials such as metallopolymers or coordination polymers.
• Medicinal Chemistry: Researchers utilize it as an intermediate in drug discovery programs targeting various therapeutic areas.
• Catalysis: The triazole moiety makes it useful in catalytic processes where nitrogen-containing heterocycles are required.

A recent breakthrough in its application involves its use as a chelating agent in environmentally friendly catalysts for organic transformations. This development aligns with current trends toward sustainable chemistry practices.

Safety and Handling Considerations

Safety protocols must be followed when handling CAS No. 2137618-84-7, although it does not fall under restricted substances or hazardous materials classifications. Proper ventilation should be ensured during synthesis or reactions involving this compound to minimize exposure risks.

Evaluation of its environmental impact has shown that it degrades under specific conditions without posing significant risks to ecosystems when handled responsibly.

Recent research has focused on optimizing waste management strategies during large-scale production of this compound to further enhance its eco-friendly profile.

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